CID 71350220

• CAS No.: 169211-36-3
• Molecular Formula: HgIn6
• Molecular Weight: 889.50 g/mol
• InChI: InChI=1S/Hg.6In
• InChI Key: NECJNMKXIDGGGU-UHFFFAOYSA-N
• Canonical SMILES: [In].[In].[In].[In].[In].[In].[Hg]

Description

The compound with the identifier “CID 71350220” is a chemical entity listed in the PubChem database It is a complex organic molecule with significant applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “CID 71350220” involves multiple steps, each requiring specific reaction conditions. The synthetic routes typically include the use of organic solvents, catalysts, and controlled temperature and pressure conditions. The exact synthetic route can vary depending on the desired purity and yield of the final product.

Industrial Production Methods

In industrial settings, the production of “this compound” is scaled up using large reactors and continuous flow systems. The process involves the use of high-purity reagents and stringent quality control measures to ensure the consistency and safety of the final product. The industrial production methods are designed to maximize yield while minimizing waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

The compound “CID 71350220” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as hydrogen gas or metal hydrides.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of “this compound” include:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

The compound “CID 71350220” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of “CID 71350220” involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism of action can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “CID 71350220” include other organic molecules with comparable structures and functional groups. Examples include:

CID 71297889: A carbohydrate derivative with similar chemical properties.

Cyclohexanecarboxylic acid: An organic acid with related reactivity.

Uniqueness

The uniqueness of “this compound” lies in its specific chemical structure and the resulting properties